![molecular formula C16H24F6N2O B6127688 N,N-dicyclohexyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea](/img/structure/B6127688.png)
N,N-dicyclohexyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dicyclohexyl-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea, commonly known as DCTU, is a widely used herbicide in agricultural practices. DCTU is a white crystalline solid with a molecular weight of 406.5 g/mol. It is soluble in organic solvents such as acetone, ethanol, and chloroform. DCTU has been extensively studied for its herbicidal properties and its mechanism of action.
Mechanism of Action
DCTU inhibits the photosynthetic electron transport chain in plants by binding to the D1 protein of photosystem II. This leads to the production of reactive oxygen species, which cause damage to the photosynthetic apparatus and ultimately lead to plant death.
Biochemical and Physiological Effects:
DCTU has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near water bodies. DCTU has also been shown to have some phytotoxic effects on crops, particularly at higher concentrations.
Advantages and Limitations for Lab Experiments
DCTU is a widely used herbicide that is readily available and relatively inexpensive. It is effective against a broad range of weeds and has a well-understood mechanism of action. However, DCTU can be phytotoxic to some crops and can be toxic to aquatic organisms. Care should be taken when using DCTU in laboratory experiments to ensure that the concentrations used are appropriate for the intended application.
Future Directions
1. Development of new herbicides based on the DCTU structure with improved selectivity and efficacy.
2. Investigation of the molecular basis of DCTU resistance in weeds.
3. Assessment of the environmental impact of DCTU and its metabolites.
4. Development of new methods for the synthesis of DCTU and related compounds.
5. Investigation of the potential use of DCTU as a photosensitizer in photodynamic therapy for cancer treatment.
Conclusion:
DCTU is a widely used herbicide with a well-understood mechanism of action. It has been extensively studied for its herbicidal properties and its potential use in other applications. However, care should be taken when using DCTU in laboratory experiments to ensure that the concentrations used are appropriate for the intended application. Further research is needed to explore the potential use of DCTU in other applications and to assess its environmental impact.
Synthesis Methods
DCTU can be synthesized by reacting N,N-dicyclohexylurea with 2,2,2-trifluoro-1-(trifluoromethyl)ethanol in the presence of a catalyst such as p-toluenesulfonic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.
Scientific Research Applications
DCTU has been widely used as a herbicide in agricultural practices. It is effective against a broad range of weeds, including grasses and broadleaf species. DCTU is also used in the synthesis of other herbicides, such as diuron and fluometuron.
properties
IUPAC Name |
1,1-dicyclohexyl-3-(1,1,1,3,3,3-hexafluoropropan-2-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24F6N2O/c17-15(18,19)13(16(20,21)22)23-14(25)24(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-13H,1-10H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNOWNTLYHUOZTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N(C2CCCCC2)C(=O)NC(C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24F6N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.